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Compound of Interest

Compound Name: H-D-Val-OtBu.HCl

Cat. No.: B613181 Get Quote

Essential safety and logistical information for the proper handling and disposal of H-D-Val-
OtBu.HCl, ensuring the protection of laboratory personnel and the integrity of your research.

This guide provides a comprehensive overview of the necessary personal protective equipment

(PPE), handling procedures, and disposal protocols for H-D-Val-OtBu.HCl (D-Valine tert-butyl

ester hydrochloride). Adherence to these guidelines is crucial for maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling H-D-Val-OtBu.HCl, it is imperative to use appropriate personal protective

equipment to prevent exposure. The required PPE is summarized in the table below.
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PPE Category Specific Recommendations

Eye Protection
Chemical splash goggles should be worn at all

times to protect against potential eye contact.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile or

neoprene) are mandatory. Inspect gloves for

any signs of degradation or puncture before

use.[1]

Body Protection
A full laboratory suit or a lab coat that covers the

arms is required to prevent skin contact.[1]

Respiratory Protection

A dust respirator should be used, particularly

when handling the solid form of the compound,

to avoid inhalation of airborne particles.[1]

Engineering controls, such as a chemical fume

hood, should be the primary means of

controlling exposure.[1]

Foot Protection

Closed-toe shoes are required. For added

protection, especially during bulk handling or in

case of spills, boots are recommended.[1]

Hazard Identification and Safe Handling
H-D-Val-OtBu.HCl is classified with the following hazards:

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[2]

Operational Plan:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The work area, preferably a chemical fume hood, should be clean and uncluttered.

Weighing and Transfer:
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Perform all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.[1]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Avoid creating dust.

Dissolution:

If preparing a solution, add the solid H-D-Val-OtBu.HCl to the solvent slowly.

Be aware of any potential exothermic reactions, although none are specifically noted for

this compound.

Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

Clean all equipment and the work surface to prevent cross-contamination.

Disposal Plan
Proper disposal of H-D-Val-OtBu.HCl and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

As H-D-Val-OtBu.HCl is a halogenated organic compound, it should be collected in a

designated, labeled waste container for halogenated organic waste.[3][4][5][6]

Do not mix with non-halogenated waste to avoid higher disposal costs.[6]

Keep acidic or alkaline waste streams separate.[3]

Container Management:

Use a compatible, properly sealed, and clearly labeled hazardous waste container.[3][5]

The label should include "Hazardous Waste" and the chemical name.[3][5]
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Disposal Procedure:

Dispose of the waste in accordance with federal, state, and local environmental control

regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to arrange for waste pickup.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Workflow for Safe Handling of H-D-Val-OtBu.HCl
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of H-D-Val-OtBu.HCl.
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Caption: Workflow for the safe handling and disposal of H-D-Val-OtBu.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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